Cas no 868377-72-4 (N-(2Z)-4-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3,4-dimethoxybenzamide)

• Product Name: N-(2Z)-4-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3,4-dimethoxybenzamide
• CAS No: 868377-72-4
• MF: C₂₁H₂₀N₂O₄S
• MW: 396.459504127502
• CID: 6039186
• PubChem ID: 2151351
• Update Time: 2025-07-15

N-(2Z)-4-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3,4-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-4-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3,4-dimethoxybenzamide
• Benzamide, N-[4-ethoxy-3-(2-propyn-1-yl)-2(3H)-benzothiazolylidene]-3,4-dimethoxy-
• N-[(2Z)-4-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3,4-dimethoxybenzamide
• AKOS024611434
• (Z)-N-(4-ethoxy-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)-3,4-dimethoxybenzamide
• 868377-72-4
• F1816-0414
• N-(4-ethoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-3,4-dimethoxybenzamide

• Inchi： 1S/C21H20N2O4S/c1-5-12-23-19-16(27-6-2)8-7-9-18(19)28-21(23)22-20(24)14-10-11-15(25-3)17(13-14)26-4/h1,7-11,13H,6,12H2,2-4H3
• InChI Key： REBJBONNZOJISY-UHFFFAOYSA-N
• SMILES： C(N=C1N(CC#C)C2=C(OCC)C=CC=C2S1)(=O)C1=CC=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 396.11437830g/mol
• Monoisotopic Mass: 396.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 85.7Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 574.4±60.0 °C(Predicted)
• pka: -3.49±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-(2Z)-4-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3,4-dimethoxybenzamide

Comprehensive Overview of N-(2Z)-4-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3,4-dimethoxybenzamide (CAS No. 868377-72-4)

The compound N-(2Z)-4-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3,4-dimethoxybenzamide (CAS No. 868377-72-4) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and drug discovery. This molecule, characterized by its unique benzothiazole and benzamide moieties, is a subject of ongoing research due to its potential applications in various therapeutic areas. The presence of functional groups such as ethoxy, propynyl, and dimethoxy further enhances its chemical versatility, making it a valuable candidate for further exploration.

In recent years, the scientific community has shown a growing interest in N-(2Z)-4-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3,4-dimethoxybenzamide, particularly in the context of targeted drug design and small molecule inhibitors. Researchers are actively investigating its potential as a kinase inhibitor, a class of compounds that play a crucial role in modulating cellular signaling pathways. This aligns with the current trend in pharmaceutical research, where there is a strong focus on developing precision medicine and personalized therapies.

The structural complexity of CAS No. 868377-72-4 also makes it a fascinating subject for computational chemistry and molecular modeling studies. Advanced techniques such as docking simulations and quantitative structure-activity relationship (QSAR) analyses are being employed to predict its binding affinity and optimize its pharmacological properties. These approaches are particularly relevant in the era of AI-driven drug discovery, where machine learning algorithms are increasingly used to accelerate the identification of promising drug candidates.

Another area of interest is the potential application of N-(2Z)-4-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3,4-dimethoxybenzamide in neurodegenerative diseases. Given the rising prevalence of conditions such as Alzheimer's and Parkinson's disease, there is a pressing need for novel therapeutic agents that can target specific pathological mechanisms. Preliminary studies suggest that this compound may exhibit neuroprotective effects, although further validation is required to confirm its efficacy and safety.

From a synthetic chemistry perspective, the preparation of CAS No. 868377-72-4 involves a series of intricate steps, including cyclization, condensation, and functional group transformations. The optimization of these synthetic routes is critical for ensuring high yields and purity, which are essential for both research and potential commercial production. Recent advancements in green chemistry have also prompted researchers to explore more sustainable methods for synthesizing such complex molecules, minimizing environmental impact.

In conclusion, N-(2Z)-4-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3,4-dimethoxybenzamide represents a compelling example of how modern chemistry is pushing the boundaries of drug discovery. Its multifaceted properties and potential applications make it a valuable subject for ongoing research, with implications for precision medicine, neurodegenerative disease treatment, and sustainable synthesis. As the scientific community continues to unravel its mysteries, this compound may well emerge as a cornerstone in the development of next-generation therapeutics.